2-(3-methyl-2,5-dioxo-1-imidazolidinyl)-N-2-naphthylacetamide

• IUPAC Name: 2-(3-methyl-2,5-dioxoimidazolidin-1-yl)-N-naphthalen-2-ylacetamide
• InChI: InChI=1S/C16H15N3O3/c1-18-10-15(21)19(16(18)22)9-14(20)17-13-7-6-11-4-2-3-5-12(11)8-13/h2-8H,9-10H2,1H3,(H,17,20)
• InChI Key: FMPCAYKXJBKXRQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(=O)N(C1=O)CC(=O)NC2=CC3=CC=CC=C3C=C2
• Molecular Formula: C16H15N3O3
• Molecular Weight: 297.31 g/mol

Description

2-(3-methyl-2,5-dioxo-1-imidazolidinyl)-N-2-naphthylacetamide, commonly known as MIAN, is a synthetic compound that has been widely used in scientific research. MIAN is a potent inhibitor of the enzyme nitric oxide synthase (NOS), which is responsible for the production of nitric oxide (NO) in the body. MIAN has been shown to have a number of interesting properties that make it a valuable tool for studying the role of NO in various physiological and pathological processes.

Mechanism of Action

MIAN inhibits 2-(3-methyl-2,5-dioxo-1-imidazolidinyl)-N-2-naphthylacetamide activity by binding to the enzyme's heme group, which is necessary for the enzyme's catalytic activity. MIAN has been shown to be a competitive inhibitor of 2-(3-methyl-2,5-dioxo-1-imidazolidinyl)-N-2-naphthylacetamide, meaning that it competes with the substrate L-arginine for binding to the enzyme's active site.
Biochemical and Physiological Effects:
MIAN has been shown to have a number of interesting biochemical and physiological effects. Inhibition of 2-(3-methyl-2,5-dioxo-1-imidazolidinyl)-N-2-naphthylacetamide by MIAN leads to a decrease in NO production, which has been shown to have a number of effects on various physiological processes. For example, NO is a potent vasodilator, and inhibition of 2-(3-methyl-2,5-dioxo-1-imidazolidinyl)-N-2-naphthylacetamide by MIAN leads to vasoconstriction. This has been useful in studying the role of NO in cardiovascular disease.

Advantages and Limitations for Lab Experiments

MIAN has a number of advantages as a tool for studying the role of NO in various physiological and pathological processes. MIAN is a potent and selective inhibitor of 2-(3-methyl-2,5-dioxo-1-imidazolidinyl)-N-2-naphthylacetamide, meaning that it can be used to specifically target NO production. MIAN is also relatively stable and can be easily synthesized in the lab.
However, there are also some limitations to the use of MIAN in lab experiments. MIAN is a synthetic compound, and as such, it may not accurately reflect the effects of endogenous 2-(3-methyl-2,5-dioxo-1-imidazolidinyl)-N-2-naphthylacetamide inhibitors. Additionally, MIAN may have off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are a number of future directions for research on MIAN and its role in various physiological and pathological processes. One area of interest is the role of MIAN in inflammation. MIAN has been shown to inhibit inflammation in various animal models, and further research is needed to determine whether MIAN could be used as a therapeutic agent for inflammatory diseases.
Another area of interest is the role of MIAN in cancer. NO has been shown to play a complex role in cancer, and inhibition of 2-(3-methyl-2,5-dioxo-1-imidazolidinyl)-N-2-naphthylacetamide by MIAN has been shown to have both pro- and anti-tumor effects. Further research is needed to determine the optimal use of MIAN in cancer treatment.
Conclusion:
MIAN is a synthetic compound that has been widely used in scientific research to study the role of NO in various physiological and pathological processes. MIAN is a potent and selective inhibitor of 2-(3-methyl-2,5-dioxo-1-imidazolidinyl)-N-2-naphthylacetamide, making it a valuable tool for studying the effects of NO on various processes. MIAN has a number of interesting properties that make it a valuable tool for scientific research, and further research is needed to fully understand its potential applications.

Synthesis Methods

The synthesis of MIAN involves the reaction of 2-naphthylacetic acid with 3-methyl-2,5-dioxoimidazolidine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified by column chromatography to obtain pure MIAN.

Scientific Research Applications

MIAN has been extensively used in scientific research to study the role of NO in various physiological and pathological processes. MIAN has been shown to inhibit 2-(3-methyl-2,5-dioxo-1-imidazolidinyl)-N-2-naphthylacetamide activity in vitro and in vivo, leading to a decrease in NO production. This has been useful in studying the role of NO in inflammation, cardiovascular disease, and cancer.